Cas no 1521-59-1 ( )

• Product Name: &nbsp
• CAS No: 1521-59-1
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 904014
• PubChem ID: 409937
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5,6:7,8-Dibenzobicyclo<2.2.2>octa-5,7-dien-2-ol
• (2RS)-5,6:7,8-dibenzobicyclo[2.2.2]-octan-2-ol
• 11-Hydroxy-9,10-dihydro-9,10-ethanoanthracene
• 9,10-Dihydro-11-hydroxy-9,10-ethanoanthracene
• 9,10-dihydro-9,10-ethanoanthracen-11-ol
• 9,10-dihydro-9,10-ethano-anthracen-11-ol
• 9,10-dihydro-9,10-ethanoantracen-11-ol
• AC1L8Y03
• AC1Q7A1O
• tetracyclo[6.6.2.0^{2,7}.0^{9,14}]hexadeca-2(7),3,5,9(14),10,12-hexaen-15-ol
• NSC25348
• NSC-25348
• AKOS024323878
• 1521-59-1
• RCL S59480
• DTXSID70328405
• &nbsp;

• Inchi： 1S/C16H14O/c17-15-9-14-10-5-1-3-7-12(10)16(15)13-8-4-2-6-11(13)14/h1-8,14-17H,9H2
• InChI Key： KWIGNNRWIAOEGF-UHFFFAOYSA-N
• SMILES： OC1CC2C3C=CC=CC=3C1C1C=CC=CC2=1

Computed Properties

• Exact Mass: 222.10452
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 3.02840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes